SODIUM 2-[7-(DIETHYLAMINO)-2-OXO-2H-1-BENZOPYRAN-3-YL]BENZOXAZOLE-5-SULFONATE
SODIUM 2-[7-(DIETHYLAMINO)-2-OXO-2H-1-BENZOPYRAN-3-YL]BENZOXAZOLE-5-SULFONATE
Brand Name:
Vulcanchem
CAS No.:
93859-23-5
VCID:
VC21065328
InChI:
InChI=1S/C20H18N2O6S.Na/c1-3-22(4-2)13-6-5-12-9-15(20(23)28-18(12)10-13)19-21-16-11-14(29(24,25)26)7-8-17(16)27-19;/h5-11H,3-4H2,1-2H3,(H,24,25,26);/q;+1/p-1
SMILES:
CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(O3)C=CC(=C4)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C20H17N2NaO6S
Molecular Weight:
436.4 g/mol
SODIUM 2-[7-(DIETHYLAMINO)-2-OXO-2H-1-BENZOPYRAN-3-YL]BENZOXAZOLE-5-SULFONATE
CAS No.: 93859-23-5
Cat. No.: VC21065328
Molecular Formula: C20H17N2NaO6S
Molecular Weight: 436.4 g/mol
* For research use only. Not for human or veterinary use.
![SODIUM 2-[7-(DIETHYLAMINO)-2-OXO-2H-1-BENZOPYRAN-3-YL]BENZOXAZOLE-5-SULFONATE - 93859-23-5](/images/no_structure.jpg)
Specification
| CAS No. | 93859-23-5 |
|---|---|
| Molecular Formula | C20H17N2NaO6S |
| Molecular Weight | 436.4 g/mol |
| IUPAC Name | sodium;2-[7-(diethylamino)-2-oxochromen-3-yl]-1,3-benzoxazole-5-sulfonate |
| Standard InChI | InChI=1S/C20H18N2O6S.Na/c1-3-22(4-2)13-6-5-12-9-15(20(23)28-18(12)10-13)19-21-16-11-14(29(24,25)26)7-8-17(16)27-19;/h5-11H,3-4H2,1-2H3,(H,24,25,26);/q;+1/p-1 |
| Standard InChI Key | CMJSVQPRGPDZEC-UHFFFAOYSA-M |
| Isomeric SMILES | CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(O3)C=CC(=C4)S(=O)(=O)[O-].[Na+] |
| SMILES | CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(O3)C=CC(=C4)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(O3)C=CC(=C4)S(=O)(=O)[O-].[Na+] |
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